molecular formula C8H7Cl2NO2 B1391508 Ethyl 2,3-dichloroisonicotinate CAS No. 1092353-03-1

Ethyl 2,3-dichloroisonicotinate

Cat. No. B1391508
CAS RN: 1092353-03-1
M. Wt: 220.05 g/mol
InChI Key: YOOGHVYYXXTYTN-UHFFFAOYSA-N
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Description

Ethyl 2,3-dichloroisonicotinate is a chemical compound with the formula C8H7Cl2NO2 . It is used for research purposes .


Synthesis Analysis

A general procedure for the synthesis of a similar compound, 3-chloro-2-methylisonicotinic acid ethyl ester, involves a mixture of 2,3-dichloroisonicotinic acid ethyl ester (3.15 mmol), K2CO3 (4.73 mmol), and trimethylboroxine (3.15 mmol) in 4 mL dioxane .


Molecular Structure Analysis

The molecular structure of Ethyl 2,3-dichloroisonicotinate consists of 8 carbon atoms, 7 hydrogen atoms, 2 chlorine atoms, 1 nitrogen atom, and 2 oxygen atoms .


Physical And Chemical Properties Analysis

Ethyl 2,3-dichloroisonicotinate has a molecular weight of 220.05 g/mol . The exact physical properties such as boiling point are not specified .

Scientific Research Applications

Organic Synthesis

Ethyl 2,3-dichloroisonicotinate is a valuable building block in organic synthesis. It is used in the synthesis of various heterocyclic compounds, which are crucial in the development of pharmaceuticals . Its dichloro and ester functional groups make it a versatile reagent for constructing complex molecules through reactions such as nucleophilic substitution and ester hydrolysis.

Medicinal Chemistry

In medicinal chemistry, Ethyl 2,3-dichloroisonicotinate serves as a precursor for the synthesis of piperidine derivatives, which are found in numerous pharmaceuticals . Piperidine structures are essential for creating drugs with a wide range of therapeutic effects, including antihypertensive, analgesic, and antipsychotic properties.

Pharmacology

The compound is instrumental in the development of inhibitors like 11β-hydroxysteroid dehydrogenase type 1 inhibitors, which have potential applications in treating diseases related to cortisol abnormalities . This highlights its role in the discovery of new therapeutic agents.

Industrial Applications

Ethyl 2,3-dichloroisonicotinate is used in the chemical industry as an intermediate for the synthesis of more complex chemical entities. Its role in the production of industrial chemicals underscores its importance beyond laboratory research .

Environmental Impact Studies

Research into the environmental impact of chemical compounds includes Ethyl 2,3-dichloroisonicotinate. Studies may focus on its biodegradability, toxicity, and long-term effects on ecosystems to ensure safe handling and disposal practices .

Safety and Handling in Research Settings

Ethyl 2,3-dichloroisonicotinate’s safety profile is crucial for researchers handling the compound. It involves understanding its toxicological data, appropriate storage conditions, and emergency procedures in case of accidental exposure .

Safety and Hazards

Ethyl 2,3-dichloroisonicotinate is labeled with the signal word “Warning” and is associated with the following hazard statements: H302-H315-H319-H335, which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

Future Directions

Ethyl 2,3-dichloroisonicotinate is primarily used for research purposes . As such, its future directions would likely involve its continued use in various research contexts.

properties

IUPAC Name

ethyl 2,3-dichloropyridine-4-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7Cl2NO2/c1-2-13-8(12)5-3-4-11-7(10)6(5)9/h3-4H,2H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YOOGHVYYXXTYTN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(C(=NC=C1)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7Cl2NO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10673269
Record name Ethyl 2,3-dichloropyridine-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10673269
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

220.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1092353-03-1
Record name Ethyl 2,3-dichloropyridine-4-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10673269
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name ethyl 2,3-dichloropyridine-4-carboxylate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To a solution of 2,3-dichloroisonicotinic acid (5.62 mmol) in 15 mL DMF were added NaH (7.31 mmol) followed by iodoethane (6.75 mmol) at 0° C. The cooling bath was removed and the mixture was stirred at RT overnight. The reaction was quenched with sat. aq. NaHCO3 solution and extracted with EtOAc. The combined organic layers were dried over MgSO4 and concentrated in vacuo. Purification by CC (KP-SIL™ from Biotage) using Hept/EtOAc (6/4) gives the desired product as yellow oil;
Quantity
5.62 mmol
Type
reactant
Reaction Step One
Name
Quantity
7.31 mmol
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
6.75 mmol
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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